N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-21-9-2-4-10(5-3-9)22-8-13(20)17-14-11(16)6-7-12-15(14)19-23-18-12/h2-7H,8H2,1H3,(H,17,20)
• InChI Key: ZHJVGWKRTPYXHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC3=NSN=C32)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C15H12ClN3O3S and its molecular weight is 349.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.0287901 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K) and Mammalian Target of Rapamycin (mTOR) Inhibition

• Studies have investigated various heterocycles, including benzothiazole derivatives, to improve metabolic stability as potent inhibitors of PI3Kα and mTOR in vitro and in vivo. These compounds are crucial for research into cancer therapy due to their role in cell growth and proliferation (Stec et al., 2011).

Synthesis of Heterocyclic Acetamide Derivatives

• The synthesis of novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives showcases the versatility of these compounds in creating potential biologically active molecules (Yu et al., 2014).

Anti-inflammatory and Kinase Inhibition

• Benzothiazole/benzoxazole derivatives have been synthesized and assessed for their anti-inflammatory activity and inhibition of p38α MAP kinase, a protein involved in inflammatory responses and cellular stress (Tariq et al., 2018).